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Compound of Interest

Compound Name: Perazine maleate

Cat. No.: B1236387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Perazine maleate, a phenothiazine derivative, is an antipsychotic drug utilized in the treatment

of various psychiatric disorders. Accurate and reliable quantification of Perazine maleate in

pharmaceutical formulations is crucial for ensuring product quality, safety, and efficacy. This

application note details a straightforward and validated UV-Vis spectrophotometric method for

the determination of Perazine maleate in tablet dosage forms. The described protocol is cost-

effective, rapid, and suitable for routine quality control analysis.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the spectrophotometric

analysis of Perazine maleate, compiled from various validated methods.

Table 1: Method Parameters
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Parameter Value Reference

Instrument UV-Vis Spectrophotometer [1][2]

Wavelength (λmax) 254 nm [1]

Solvent/Blank 0.3M Hydrochloric Acid (HCl) [1][2]

Linearity Range 2 - 16 µg/mL [1]

Correlation Coefficient (r²) 0.9909 [1]

Molar Absorptivity Not Reported

Limit of Detection (LOD) Not specified in µg/mL [3]

Limit of Quantitation (LOQ) Not specified in µg/mL [3]

Table 2: Validation Summary

Validation Parameter Result Reference

Accuracy (% Recovery)

80% Level 98.01% [1]

100% Level 99.79% [1]

120% Level 99.56% [1]

Precision (%RSD)

Repeatability (Intra-day) 0.612% [1]

Reproducibility (Inter-day) 0.829% [1]

Specificity

No interference from common

tablet excipients was observed

at the analytical wavelength.

[1]

Experimental Protocols
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This section provides detailed methodologies for the spectrophotometric determination of

Perazine maleate in pharmaceutical tablets.

Materials and Reagents
Perazine maleate reference standard

Perazine maleate tablets

Hydrochloric acid (HCl), analytical grade

Distilled or deionized water

Volumetric flasks (10 mL, 100 mL)

Pipettes

Whatman filter paper

Preparation of 0.3M HCl Solution
To prepare a 1000 mL solution of 0.3M HCl, carefully add 25.8 mL of concentrated HCl

(approximately 37%) to about 500 mL of distilled water in a 1000 mL volumetric flask. Mix well

and dilute to the mark with distilled water.

Preparation of Standard Stock Solution
Accurately weigh 100 mg of Perazine maleate reference standard.[1]

Transfer the weighed standard into a 100 mL volumetric flask.[1]

Dissolve and dilute to the mark with 0.3M HCl to obtain a concentration of 1000 µg/mL.[1]

From this stock solution, prepare a working standard solution of 100 µg/mL by diluting 10 mL

of the stock solution to 100 mL with 0.3M HCl.[1]

Preparation of Sample Solution (from Tablets)
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Weigh and finely powder no fewer than 20 Perazine maleate tablets to ensure homogeneity.

[1]

Accurately weigh a portion of the tablet powder equivalent to 100 mg of Perazine maleate.

[1]

Transfer the powder to a 100 mL volumetric flask.[1]

Add approximately 70 mL of 0.3M HCl and sonicate for 15 minutes to ensure complete

dissolution of the active ingredient.

Dilute to the mark with 0.3M HCl and mix thoroughly.[1]

Filter the solution through Whatman filter paper.[1]

Transfer a 1 mL aliquot of the filtered solution into a 10 mL volumetric flask and dilute to the

mark with 0.3M HCl to obtain a theoretical concentration of 10 µg/mL.[1]

Spectrophotometric Measurement
Set the UV-Vis spectrophotometer to scan from 400 nm to 200 nm.

Use 0.3M HCl as the blank.

Scan a suitable concentration of the Perazine maleate standard solution (e.g., 10 µg/mL) to

determine the wavelength of maximum absorbance (λmax). The λmax for Perazine maleate
in 0.3M HCl is approximately 254 nm.[1]

Set the instrument to measure absorbance at 254 nm.

Calibration Curve
Prepare a series of calibration standards in the range of 2-16 µg/mL by transferring

appropriate aliquots of the 100 µg/mL working standard solution into 10 mL volumetric flasks

and diluting to the mark with 0.3M HCl.[1]

Measure the absorbance of each calibration standard at 254 nm against the 0.3M HCl blank.

[1]
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Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (r²). The linearity equation has been reported as y = 0.0514x – 0.0231.

[1]

Quantification of Perazine Maleate in Tablet Sample
Measure the absorbance of the prepared sample solution at 254 nm.

Calculate the concentration of Perazine maleate in the sample solution using the equation

from the calibration curve.

Calculate the percentage of drug content in the tablets using the following formula:

% Drug Content = (Calculated Concentration / Theoretical Concentration) x 100

Visualizations
The following diagrams illustrate the key workflows for the spectrophotometric analysis of

Perazine maleate.
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Caption: Experimental workflow for spectrophotometric analysis.
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Caption: Method validation pathway.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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